Cas no 167095-10-5 (5-Aminotetramethyl Rhodamine)

5-Aminotetramethyl Rhodamine Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,5-amino-3',6'-bis(dimethylamino)-
• 5-Aminotetramethyl Rhodamine
• 5-AMinotetraMethylrhodaMine [XanthyliuM, 9-(4-aMino-2-carboxyphenyl)-3,6-bis(diMethylaMino)-, inner salt]
• [Xanthylium, 9-(4-amino-2-carboxyphenyl)-3,6-bis(dimethylamino)-, inner salt]
• 5-Aminotetramethylrhodamine&nbsp
• 5-AminoTAMRA *Single Isomer* [5-Aminotetramethylrhodamine]
• 5-AMino-3',6'-bis(diMethylaMino)spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• 5-Amino-3',6'-bis(dimethylamino)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 5-amino-3',6'-bis(dimethylamino)-
• DTXSID50408315
• MFCD31656726
• 167095-10-5
• 6-amino-3',6'-bis(dimethylamino)spiro[2-benzofuran-3,9'-xanthene]-1-one
• 5(6)-Amino-TAMRA
• FT-0662077
• 123379-86-2
• +Expand

• InChIKey： SCDBRTCWHLGIMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H23N3O3/c1-26(2)15-6-9-19-21(12-15)29-22-13-16(27(3)4)7-10-20(22)24(19)18-8-5-14(25)11-17(18)23(28)30-24/h5-13H,25H2,1-4H3
• SMILES： CN(C1C=CC2C3(OC(=O)C4C=C(C=CC3=4)N)C3C=CC(N(C)C)=CC=3OC=2C=1)C

Computed Properties

• Exact Mass: 401.17400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 401.17394160g/mol
• Heavy Atom Count: 30
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• LogP: 2.82930
• PSA: 85.54000